Cas no 39967-14-1 ((1R,3R)-cyclohexane-1,3-diyl dimethanesulfonate)

• Product Name: (1R,3R)-cyclohexane-1,3-diyl dimethanesulfonate
• CAS No: 39967-14-1
• MF: C₈H₁₆O₆S₂
• MW: 272.339040756226
• CID: 1512267
• PubChem ID: 148333
• Update Time: 2025-04-21

(1R,3R)-cyclohexane-1,3-diyl dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• (1R,3R)-cyclohexane-1,3-diyl dimethanesulfonate
• [(1R,3R)-3-methylsulfonyloxycyclohexyl] methanesulfonate
• DTXSID80193005
• 39967-14-1
• 1,3-Cyclohexanediol, dimethanesulfonate, trans-
• SCHEMBL10641820
• AI3-61233

• Inchi： 1S/C8H16O6S2/c1-15(9,10)13-7-4-3-5-8(6-7)14-16(2,11)12/h7-8H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： RZYWEHGAIVDMRD-HTQZYQBOSA-N
• SMILES： S(C)(=O)(=O)O[C@@H]1CCC[C@H](C1)OS(C)(=O)=O

Computed Properties

• Exact Mass: 272.03888
• Monoisotopic Mass: 272.03883057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 86.74